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Compound of Interest

Compound Name: cis-melilotoside

Cat. No.: B1236938 Get Quote

An In-depth Technical Guide to cis-Melilotoside
This guide provides a comprehensive overview of cis-melilotoside, a naturally occurring

phenolic glycoside. It is intended for researchers, scientists, and professionals in drug

development who are interested in its chemical properties and biological activities.

Chemical Structure and Properties
cis-Melilotoside, also known as cis-coumarinic acid-β-D-glucoside, is an organic compound

classified as a phenolic glycoside.[1] Its chemical structure consists of a cis-2-coumaric acid

molecule linked to a β-D-glucose moiety through an O-glycosidic bond at the phenolic hydroxyl

group.[1] The molecular formula for cis-melilotoside is C15H18O8, and it has a molar mass of

326.3 g/mol .[2]

The structure is characterized by the presence of a benzene ring, a propenoic acid group in the

cis (Z) configuration, and a pyranose ring of the glucose unit. This compound is an isomer of

the more commonly known trans-melilotoside (often simply called melilotoside), which features

a trans (E) configuration in the propenoic acid side chain.[3][4]

Key Structural Features:

Aglycone:cis-2-Coumaric acid

Glycone: β-D-Glucose
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Linkage: O-glycosidic bond

Caption: Chemical structure of cis-melilotoside.

Quantitative Data
The biological activity of cis-melilotoside has been evaluated in various studies. Notably, it

exhibits antiprotozoal and antioxidant properties.[5][6][7]

Parameter Value Assay Organism

IC50 78.2 µg/mL Antiprotozoal Activity Trypanosoma cruzi

Experimental Protocols
cis-Melilotoside can be isolated from various plant sources, such as Artemisia splendens.[8] A

general protocol for its extraction and purification is as follows:

Extraction: The dried and powdered aerial parts of the plant are extracted with methanol at

room temperature. The solvent is then evaporated under reduced pressure to yield a crude

methanolic extract.

Solid-Phase Extraction (SPE): The crude extract is subjected to SPE for preliminary

fractionation. A C18 cartridge is typically used, with a stepwise gradient of methanol in water

as the mobile phase. Fractions are collected based on the elution solvent polarity.

Preparative High-Performance Liquid Chromatography (prep-HPLC): The fractions

containing cis-melilotoside are further purified by reversed-phase prep-HPLC. A C18

column is commonly employed with a mobile phase consisting of a gradient of methanol or

acetonitrile in water. The elution is monitored by a UV detector.

Structure Elucidation: The purified compound's structure is confirmed using spectroscopic

methods, including 1H NMR, 13C NMR, and mass spectrometry.
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Biological Activities

cis-Melilotoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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